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Compound of Interest

1,3-Dioxolane, 2-(2-furanyl)-4-
Compound Name:
methyl-

cat. No.: B1595901

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Technical Overview of 2-(2-furanyl)-4-methyl-1,3-dioxolane (CAS No.
4359-54-0)

Executive Summary

This document provides a technical overview of the chemical properties of 2-(2-furanyl)-4-
methyl-1,3-dioxolane. Despite a comprehensive search of available scientific literature and
chemical databases, detailed experimental protocols for its synthesis, specific spectroscopic
data (NMR, IR, MS), and information regarding its biological activity or applications in drug
development are not readily available in the public domain. This suggests that the compound is
not extensively studied or characterized. This guide compiles the available physical and
chemical data to serve as a foundational reference.

Chemical and Physical Properties

2-(2-furanyl)-4-methyl-1,3-dioxolane is a heterocyclic organic compound. Its structure features
a furan ring attached to a 4-methyl-1,3-dioxolane ring. The available quantitative data for this
compound are summarized in the table below.
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Property Value Source
Molecular Formula CsH1003 [1112]
Molar Mass 154.16 g/mol [1]

CAS Number 4359-54-0 [1]
Density 1.118 g/cm3 [1]
Melting Point -80 °C [1]
Boiling Point 214 °C [1]
Flash Point 96 °C [1]

Synthesis

A specific, detailed experimental protocol for the synthesis of 2-(2-furanyl)-4-methyl-1,3-
dioxolane could not be located in the reviewed literature. However, a general synthetic
approach for analogous (1,3-dioxolan-2-yl)furans involves the acid-catalyzed reaction of a
formylfuran derivative with an appropriate diol.

A plausible synthetic route for 2-(2-furanyl)-4-methyl-1,3-dioxolane would be the acetalization
of 2-furaldehyde with 1,2-propanediol in the presence of an acid catalyst. This reaction is
typically performed with Dean-Stark apparatus to remove the water byproduct and drive the
reaction to completion.

Below is a generalized workflow for this type of synthesis.
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General Synthesis Workflow

Reactants Reaction Conditions

2-Furaldehyde 1,2-Propanediol Acid Catalyst (e.g., p-TSA) Anhydrous Solvent (e.g., Toluene) Dean-Stark Trap
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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